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Compound of Interest

Compound Name: Benzyl butyrate

Cat. No.: B092007

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of benzyl butyrate in
developing flavor profiles, complete with experimental protocols for analysis and sensory
evaluation.

Application Notes

Benzyl butyrate is a versatile flavor ingredient known for its sweet, fruity, and slightly floral
aroma, reminiscent of plum, pear, pineapple, and apricot.[1][2] It is a key component in the
creation of a wide range of fruit flavor profiles and is utilized across the food and beverage
industry in products such as candies, baked goods, and beverages.[1][2] As a substance
Generally Recognized as Safe (GRAS) by the Flavor and Extract Manufacturers Association
(FEMA), its use is well-established and regulated. While specific concentration data in
commercial products is proprietary, typical use levels can be inferred from scientific literature
and regulatory guidance.

Sensory Profile and Applications

Benzyl butyrate's primary contribution to a flavor profile is its characteristic fruity sweetness.
At a taste threshold of 30 ppm in water, it imparts a distinct sweet, aromatic, and powdery
vanillin-like taste. Its sensory characteristics make it a valuable component for building or
enhancing the following flavor profiles:
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Stone Fruits: Essential for creating authentic plum, apricot, and peach flavors.

Tropical Fruits: Adds depth and sweetness to pineapple, mango, and passion fruit profiles.

Berry Fruits: Can be used to round out and sweeten strawberry and raspberry flavors.

Pear and Apple: Contributes to the ripe and juicy notes in these fruit flavors.

Physicochemical Properties of Benzyl Butyrate

A thorough understanding of the physicochemical properties of benzyl butyrate is essential for
its effective application in flavor development.

Property Value

Synonyms Benzyl butanoate, n-Butyric acid benzyl ester
CAS Number 103-37-7

FEMA Number 2140

Molecular Formula C11H1402

Molecular Weight 178.23 g/mol

Appearance Colorless liquid

Fruity, sweet, floral, plum, pear, pineapple,

Odor .
apricot
Taste Threshold 30 ppm in water
Boiling Point 240 °C
Flash Point 107 °C
B Insoluble in water; soluble in organic solvents
Solubility

and oils

Experimental Protocols
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Protocol 1: Quantification of Benzyl Butyrate in a
Beverage Matrix using Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol outlines a method for the quantitative analysis of benzyl butyrate in a clear
beverage matrix, such as a carbonated soft drink or fruit juice.

1. Sample Preparation

» 1.1. Degassing (for carbonated beverages): Sonicate 100 mL of the beverage for 15 minutes
to remove dissolved carbon dioxide.

e 1.2. Liquid-Liquid Extraction (LLE):
o To a 50 mL separatory funnel, add 20 mL of the degassed beverage.
o Add 10 mL of dichloromethane (DCM) as the extraction solvent.
o Add a known concentration of an internal standard (e.g., benzyl isobutyrate) to the DCM.
o Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.
o Allow the layers to separate for 10 minutes.
o Drain the lower organic layer (DCM) into a clean vial.
o Repeat the extraction with a fresh 10 mL of DCM.
o Combine the organic extracts.
e 1.3. Drying and Concentration:

o Add anhydrous sodium sulfate to the combined organic extract to remove any residual
water.

o Filter the dried extract.

o Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.
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2. GC-MS Analysis
e 2.1. Instrumentation: A gas chromatograph coupled with a mass spectrometer.
e 2.2. GC Conditions:
o Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 um film thickness) or equivalent.
o Injector Temperature: 250 °C.
o Oven Temperature Program:
= |nitial temperature: 60 °C, hold for 2 minutes.
= Ramp: 10 °C/min to 280 °C.
» Hold: 5 minutes at 280 °C.
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
o Injection Volume: 1 L in splitless mode.

e 2.3. MS Conditions:

[e]

lon Source Temperature: 230 °C.

o

Transfer Line Temperature: 280 °C.

[¢]

lonization Mode: Electron lonization (El) at 70 eV.

[e]

Scan Range: m/z 40-400.

[e]

Selected lon Monitoring (SIM) for Quantification:
» Benzyl Butyrate: Target ion m/z 91, Qualifier ions m/z 108, 43.
» Internal Standard (Benzyl Isobutyrate): Target ion m/z 91, Qualifier ions m/z 108, 71.

3. Calibration and Quantification

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b092007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Prepare a series of calibration standards of benzyl butyrate in DCM with a fixed
concentration of the internal standard.

Analyze the standards using the same GC-MS method.

Construct a calibration curve by plotting the ratio of the peak area of benzyl butyrate to the
peak area of the internal standard against the concentration of benzyl butyrate.

Calculate the concentration of benzyl butyrate in the beverage sample using the calibration
curve.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b092007?utm_src=pdf-body
https://www.benchchem.com/product/b092007?utm_src=pdf-body
https://www.benchchem.com/product/b092007?utm_src=pdf-body
https://www.benchchem.com/product/b092007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample Preparation GC-MS Analysis. Data Analysis

Ny Liquid-Liquid Extraction . Chromatographic Separation Mass Spectrometric Detection oo B}
Degassing (if carbonated) |—>| (B + el i) Drying (Na2504) Concentration (N2 stream) GC Injection (1 pL) OB ot colureny oL Sean/oiy Calibration Curve Generation Quanification of Benzyl Butyrate

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Panelist Selection & Training

: :

Prepare Test Beverage (B)
(with Benzyl Butyrate)

S

Code Samples
(3-digit random numbers)

Evaliation

Present 3 Samples
(e.g., AAB, ABA, etc.)

}

Panelist Tastes and Identifies
the 'Odd' Sample

}

Palate Cleansing

An$sis

Collect Responses

}

Statistical Analysis
(Triangle Test Table)

}

Determine Significance

Prepare Control Beverage (A)
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Panel Training

Select Trained Panelists

:

Develop Sensory Vocabulary

'

Use Reference Standards

Sample %Valuation

Present Coded Samples

:

Panelists Rate Attribute Intensity
(15-point scale)

Data %valysis

Collect Intensity Ratings

:

Statistical Analysis
(ANOVA, PCA)

:

Visualize Sensory Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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